Cas no 1890510-74-3 (2-methyl-2-(quinolin-3-yl)propanenitrile)

• Product Name: 2-methyl-2-(quinolin-3-yl)propanenitrile
• CAS No: 1890510-74-3
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 6079503
• PubChem ID: 116985155
• Update Time: 2025-10-29

2-methyl-2-(quinolin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(quinolin-3-yl)propanenitrile
• EN300-1787209
• 1890510-74-3

• Inchi： 1S/C13H12N2/c1-13(2,9-14)11-7-10-5-3-4-6-12(10)15-8-11/h3-8H,1-2H3
• InChI Key： CICQIFWJBILAFV-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(C=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-methyl-2-(quinolin-3-yl)propanenitrile

Comprehensive Overview of 2-methyl-2-(quinolin-3-yl)propanenitrile (CAS No. 1890510-74-3): Properties, Applications, and Industry Insights

The chemical compound 2-methyl-2-(quinolin-3-yl)propanenitrile (CAS No. 1890510-74-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This nitrile derivative, characterized by its quinoline backbone and methyl-substituted propanenitrile moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, catalysis, and functional material design, aligning with trends such as green chemistry and sustainable synthesis.

One of the key reasons for the growing interest in 2-methyl-2-(quinolin-3-yl)propanenitrile is its potential as a building block for biologically active molecules. The quinoline scaffold is a privileged structure in medicinal chemistry, known for its presence in compounds with antimicrobial, anticancer, and anti-inflammatory properties. Coupled with the nitrile group, this compound enables further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines, expanding its utility in targeted drug design. Recent studies highlight its relevance in kinase inhibitor development, a hot topic in oncology research.

From a synthetic perspective, CAS No. 1890510-74-3 exemplifies the shift toward atom-efficient methodologies. The compound’s stability under various reaction conditions makes it suitable for C–H activation and cross-coupling reactions, which are widely discussed in organic chemistry forums and academic publications. Its compatibility with photocatalysis and electrochemical synthesis—two cutting-edge techniques—positions it as a candidate for green synthesis workflows, addressing the demand for eco-friendly chemical processes.

In material science, 2-methyl-2-(quinolin-3-yl)propanenitrile contributes to the development of luminescent materials and organic semiconductors. The quinoline core’s electron-accepting properties, combined with the nitrile group’s polarity, enhance charge transport in OLEDs (organic light-emitting diodes) and solar cell components. These applications resonate with the global push for renewable energy solutions and energy-efficient displays, frequently searched topics in tech and sustainability circles.

Quality control and analytical profiling of CAS No. 1890510-74-3 are critical for industrial adoption. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and consistency, meeting stringent regulatory standards. Suppliers and manufacturers emphasize batch-to-batch reproducibility, a common concern among buyers searching for high-purity chemicals or research-grade intermediates.

Looking ahead, the demand for 2-methyl-2-(quinolin-3-yl)propanenitrile is expected to rise, driven by its interdisciplinary applications. Innovations in catalytic asymmetric synthesis and bioorthogonal chemistry may further unlock its potential. As industries prioritize molecular diversity and scalable synthesis, this compound stands out as a strategic asset in both academic and commercial settings.